Formation Mechanism of N-Nitroso-Nebivolol in Nebivolol Synthesis: A Technical Guide
Formation Mechanism of N-Nitroso-Nebivolol in Nebivolol Synthesis: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth analysis of the formation mechanism of N-nitroso-nebivolol, a nitrosamine drug substance-related impurity (NDSRI), during the synthesis of the antihypertensive drug nebivolol. This document outlines the key chemical reactions, potential sources of nitrosating agents, and critical process parameters that can lead to the generation of this impurity. It also includes detailed experimental protocols for analytical determination and visualizations of the reaction pathways and workflows.
Introduction
N-nitroso-nebivolol is a potential genotoxic impurity that can form during the manufacturing process, storage, or handling of nebivolol.[1][2] Like other nitrosamines, it is of significant concern to regulatory bodies such as the FDA and EMA due to its potential carcinogenic properties.[1] Nebivolol's structure contains a secondary amine, which is susceptible to nitrosation by a nitrosating agent, leading to the formation of the N-nitroso derivative.[1] This reaction is typically favored by acidic conditions, heat, and the presence of moisture.[1] Understanding the root causes and mechanism of its formation is critical for developing effective control strategies in the synthesis of nebivolol to ensure patient safety.
The Synthesis of Nebivolol and the Critical Point of Nitrosation
The synthesis of nebivolol is a complex, multi-step process that involves the preparation of two key chiral chroman fragments, which are then coupled to form the final molecule. Several synthetic routes are described in the literature, often involving the creation of epoxide intermediates.
A critical step identified in some synthetic pathways that introduces a direct risk of nitrosamine formation is the use of sodium nitrite (NaNO₂) for a diazotization-halogenation reaction. In one patented method, an amino group on a chroman intermediate is converted to a bromo group to facilitate subsequent reactions.[3] This conversion involves reacting the amine with sodium nitrite in the presence of a strong acid like sulfuric acid, which generates nitrous acid (HNO₂) in situ.[3]
The key reaction is:
2-amino-1-(-6-fluoro-2-chromanyl)ethanol + NaNO₂ + H₂SO₄ → Bromo-intermediate + N₂ + H₂O
This reaction environment is highly conducive to the nitrosation of any secondary amines present. If unreacted nebivolol or its secondary amine precursors are exposed to these conditions, or if residual nitrites are carried over to subsequent steps, the formation of N-nitroso-nebivolol is highly probable.
Mechanism of N-Nitroso-Nebivolol Formation
The formation of N-nitroso-nebivolol proceeds via the electrophilic attack of a nitrosating agent on the lone pair of electrons of the secondary amine nitrogen in the nebivolol molecule.
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Formation of the Nitrosating Agent: Under acidic conditions, nitrite salts (e.g., NaNO₂) are protonated to form nitrous acid (HNO₂). Nitrous acid can then be further protonated and lose water to form the highly reactive nitrosonium ion (NO⁺), or it can form dinitrogen trioxide (N₂O₃), another potent nitrosating agent.[4]
-
Nucleophilic Attack: The secondary amine of nebivolol acts as a nucleophile and attacks the electrophilic nitrosating agent (e.g., NO⁺).
-
Deprotonation: A subsequent deprotonation step yields the stable N-nitroso-nebivolol.
The overall reaction is as follows:
Nebivolol (R-NH-R') + HNO₂ → N-Nitroso-Nebivolol (R-N(N=O)-R') + H₂O
This reaction is pH-dependent, with optimal rates often observed in moderately acidic conditions (pH 3-4).[5]
Potential Sources of Nitrosating Agents
Beyond the intentional use of nitrites, nitrosating agents can be introduced as impurities from various sources throughout the manufacturing process:
-
Raw Materials and Reagents: Nitrite impurities can be present in starting materials, solvents (e.g., recovered or recycled solvents), and other reagents.[6][7]
-
Excipients: If the impurity forms in the final drug product, excipients used in formulation can be a source of nitrites.[7]
-
Cross-Contamination: Using non-dedicated equipment where processes involving nitrosating agents were previously run can lead to cross-contamination.[6]
-
Degradation: Degradation of certain starting materials or intermediates can also generate species that act as nitrosating agents.[6]
Quantitative Data on N-Nitroso-Nebivolol Analysis
The table below summarizes the analytical performance of a typical LC-MS/MS method for the quantification of N-nitroso-nebivolol.
| Parameter | Value | Reference |
| Limit of Detection (LOD) | 2 pg/mL | [5][8] |
| Limit of Quantitation (LOQ) | 5 pg/mL | [5][8] |
| Calibration Curve Range | 5 pg/mL to 50 ng/mL | [5][8] |
| Correlation Coefficient (R²) | > 0.997 | [5][8] |
| Spike Recovery (in Tablet) | 111.8% (at 200 pg/mL) | [5] |
| Reproducibility (%RSD at LOQ) | ~3.1% | [5] |
Experimental Protocols
Representative Synthesis of a Key Nebivolol Intermediate with a High-Risk Step
The following protocol is a representative example based on patent literature for the synthesis of an epoxide intermediate, highlighting the step where nitrosating agents are explicitly used.[3]
Objective: To convert a 2-amino-1-(-6-fluoro-2-chromanyl)ethanol diastereomer to its corresponding bromo-derivative, a precursor to the epoxide intermediate.
Materials:
-
2-amino-1-(-6-fluoro-2-chromanyl)ethanol diastereomer B
-
Sulfuric acid (1.25 M)
-
Potassium bromide (KBr)
-
Diethyl ether
-
Sodium nitrite (NaNO₂)
-
Anhydrous sodium sulfate
-
Water
Procedure:
-
In a reaction vessel, mix and stir the 2-amino-1-(-6-fluoro-2-chromanyl)ethanol diastereomer B (0.85g) with 1.25 M sulfuric acid (85ml).
-
Add potassium bromide (5.1g) and diethyl ether (60ml) to the mixture.
-
Cool the vessel in an ice-water bath while stirring.
-
Prepare a solution of sodium nitrite (0.45g) in water (10ml).
-
Add the sodium nitrite solution dropwise to the cooled reaction mixture.
-
After the addition is complete, remove the ice bath and continue stirring at room temperature for 24-48 hours.
-
Transfer the mixture to a separatory funnel and separate the organic phase.
-
Extract the aqueous phase twice with ethyl acetate.
-
Combine all organic phases and dry over anhydrous sodium sulfate.
-
Remove the solvent by rotary evaporation to yield the crude bromo-intermediate.
Note: This step creates a high-risk environment for the nitrosation of any secondary amines present.
Analytical Protocol for Quantification of N-Nitroso-Nebivolol in a Tablet Formulation
This protocol describes a highly sensitive LC-MS/MS method for the quantification of N-nitroso-nebivolol.[5][8]
Objective: To quantify the level of N-nitroso-nebivolol impurity in a 20 mg nebivolol tablet.
Equipment and Materials:
-
Agilent 1290 Infinity II LC system (or equivalent)
-
Agilent 6495D Triple Quadrupole LC/MS (or equivalent)
-
Agilent Pursuit XRs 3 Diphenyl column (150 mm × 3 mm, p/n A6021150X030)
-
N-Nitroso-Nebivolol analytical standard
-
Nebivolol tablets (20 mg)
-
Ammonium trifluoroacetate (MS-grade)
-
Formic acid (MS-grade)
-
Methanol (MS-grade)
-
Water (MS-grade)
Chromatographic Conditions:
-
Mobile Phase A: 1 mM Ammonium trifluoroacetate and 0.004% formic acid in water
-
Mobile Phase B: Methanol
-
Flow Rate: 0.5 mL/min
-
Injection Volume: 10 µL
-
Column Temperature: 40 °C
Sample Preparation:
-
Weigh and crush five 20 mg nebivolol tablets to a fine powder.
-
Transfer an amount of powder equivalent to 0.6 mg of Nebivolol into a 15 mL centrifuge tube.
-
Add 10 mL of diluent (Mobile Phase A/B mixture).
-
Vortex for 1 minute, then shake for 20 minutes.
-
Centrifuge at 9,000 rpm for 10 minutes.
-
Transfer the supernatant to an HPLC vial for analysis.
Standard Preparation:
-
Prepare a stock solution of N-nitroso-nebivolol (e.g., 100 µg/mL) in diluent.
-
Perform serial dilutions to prepare a calibration curve ranging from 5 pg/mL to 50 ng/mL.
Analysis:
-
Inject the prepared samples and standards into the LC-MS/MS system.
-
Quantify N-nitroso-nebivolol using a multiple reaction monitoring (MRM) method optimized for the analyte.
Visualizations
Reaction Pathway for N-Nitroso-Nebivolol Formation
Caption: Reaction pathway for the formation of N-nitroso-nebivolol from nebivolol and a nitrite source under acidic conditions.
Experimental Workflow for Nebivolol Synthesis and Impurity Analysis
Caption: General workflow illustrating the key stages of nebivolol synthesis and the subsequent analytical process for N-nitroso-nebivolol impurity testing.
References
- 1. WO2017125900A1 - Process for the synthesis of intermediates of nebivolol - Google Patents [patents.google.com]
- 2. ijpsr.com [ijpsr.com]
- 3. CN103833717A - Synthetic method of nebivolol - Google Patents [patents.google.com]
- 4. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
- 5. lcms.labrulez.com [lcms.labrulez.com]
- 6. Synthesis and detection of potential genotoxic impurities in nebivolol hydrochloride [newdrug.cn]
- 7. An improved process for the preparation of nebivolol hydrochloride - Patent 2163551 [data.epo.org]
- 8. lcms.labrulez.com [lcms.labrulez.com]
